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Compound of Interest

Compound Name:
5-(3-Chloro-4-methylphenyl)-2-

furaldehyde

Cat. No.: B187645 Get Quote

An In-depth Technical Guide to 5-(3-Chloro-4-methylphenyl)-2-furaldehyde

This technical guide provides a comprehensive overview of 5-(3-Chloro-4-methylphenyl)-2-
furaldehyde, including its chemical identity, synthesis, and potential biological significance.

The information is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Chemical Identity and Properties
5-(3-Chloro-4-methylphenyl)-2-furaldehyde is an aromatic aldehyde derivative of furan. Its

structure features a furan ring substituted with a formyl group and a chloro-methylphenyl group.

CAS Number: 57666-53-2[1][2]

While detailed, experimentally verified data for this specific compound is limited in publicly

accessible literature, its properties can be inferred from closely related analogs. Below is a

summary of key chemical identifiers.
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Property Value Source

CAS Number 57666-53-2 Sigma-Aldrich[1]

Linear Formula C12H9ClO2 Sigma-Aldrich[1]

Molecular Weight 220.65 g/mol Calculated

Synonyms

5-(3-Chloro-4-

methylphenyl)furan-2-

carbaldehyde

IUPAC Nomenclature

Synthesis and Experimental Protocols
The synthesis of 5-aryl-2-furaldehydes is typically achieved through palladium-catalyzed cross-

coupling reactions. A common and effective method is the Suzuki coupling, which involves the

reaction of an arylboronic acid with a halo-furan. For 5-(3-Chloro-4-methylphenyl)-2-
furaldehyde, a plausible synthetic route involves the coupling of 5-bromo-2-furaldehyde with 3-

chloro-4-methylphenylboronic acid.

Proposed Synthetic Protocol: Suzuki Coupling
This protocol is a generalized procedure based on established methods for the synthesis of

similar 5-aryl-2-furaldehydes.

Materials:

5-bromo-2-furaldehyde

3-chloro-4-methylphenylboronic acid

Palladium(II) acetate (Pd(OAc)2)

Triphenylphosphine (PPh3)

Potassium carbonate (K2CO3)

Toluene
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Ethanol

Water

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSO4)

Procedure:

To a reaction flask, add 5-bromo-2-furaldehyde (1.0 eq), 3-chloro-4-methylphenylboronic

acid (1.2 eq), potassium carbonate (2.0 eq), and a mixture of toluene, ethanol, and water

(e.g., 4:1:1 ratio).

De-gas the mixture by bubbling nitrogen or argon through it for 15-20 minutes.

Add the palladium catalyst, such as a pre-mixed solution of palladium(II) acetate (0.02 eq)

and triphenylphosphine (0.08 eq), to the reaction mixture.

Heat the mixture to reflux (typically 80-100 °C) and monitor the reaction progress using Thin

Layer Chromatography (TLC).

Once the reaction is complete (usually within 4-12 hours), cool the mixture to room

temperature.

Add water and extract the product with ethyl acetate (3x).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the mixture and concentrate the solvent under reduced pressure to obtain the crude

product.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., hexane/ethyl acetate gradient) to yield pure 5-(3-Chloro-4-methylphenyl)-2-
furaldehyde.
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Potential Biological Significance and Applications
Aryl-substituted furaldehydes are precursors to a wide range of heterocyclic compounds and

have been investigated for various pharmacological activities. While the specific biological

activity of 5-(3-Chloro-4-methylphenyl)-2-furaldehyde is not extensively documented, related

structures have shown promise. For instance, Schiff bases derived from substituted

furfuraldehydes have been evaluated for antimicrobial and anthelmintic activities[3]. The furan

moiety is present in numerous natural and synthetic compounds with diverse pharmacological

properties[4].

Given its structure, this compound could serve as a valuable intermediate in the synthesis of

more complex molecules for drug discovery programs. The chloro and methyl substitutions on

the phenyl ring can influence the compound's lipophilicity, electronic properties, and metabolic

stability, making it an interesting scaffold for medicinal chemistry.

Experimental and Synthetic Workflow
The following diagram illustrates a general workflow for the synthesis, purification, and

preliminary biological screening of 5-(3-Chloro-4-methylphenyl)-2-furaldehyde.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b187645?utm_src=pdf-body
https://www.derpharmachemica.com/pharma-chemica/synthesis-characterization-and-biological-evaluations-of-24hydroxyaryln5substituted-arylfuran2ylmethylideneketohydrazide.pdf
https://www.researchgate.net/publication/317037544_5-Phenyl-2-furaldehyde_Synthesis_reactions_and_biological_activities
https://www.benchchem.com/product/b187645?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Screening Workflow
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Caption: A general workflow for the synthesis and evaluation of the target compound.
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Hypothetical Signaling Pathway Involvement
There is no direct evidence linking 5-(3-Chloro-4-methylphenyl)-2-furaldehyde to specific

signaling pathways. However, many small molecule drugs exert their effects by modulating key

cellular signaling cascades. For instance, some chlorinated aromatic compounds have been

shown to interact with pathways like the Mitogen-Activated Protein Kinase (MAPK) signaling

cascade, which is crucial for regulating cell growth and proliferation[5]. A hypothetical

interaction is depicted below for illustrative purposes.
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Hypothetical MAPK Pathway Modulation
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Caption: A hypothetical modulation of the MAPK signaling pathway by the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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